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Compound of Interest

Compound Name: 3'-Amino-3'-deoxythymidine

Cat. No.: B022303 Get Quote

Essential Safety and Handling Guide for 3'-Amino-3'-
deoxythymidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

3'-Amino-3'-deoxythymidine (AMT), a nucleoside analog and a metabolite of the antiviral

drug Zidovudine (AZT).[1] Given its relationship to AZT, a compound with known hazardous

properties, a high degree of caution is warranted.

Hazard Identification and GHS Classification
There is conflicting information in available safety data sheets for 3'-Amino-3'-
deoxythymidine. While some sources do not classify it as hazardous, others indicate potential

for irritation and harm if swallowed.[2][3] As a metabolite of Zidovudine (AZT), which is

classified with significant health hazards, it is prudent to handle 3'-Amino-3'-deoxythymidine
with precautions appropriate for a potent compound. The GHS classifications for Zidovudine

are provided below for reference and as a conservative basis for handling AMT.
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Hazard Class GHS Classification

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Germ Cell Mutagenicity H341: Suspected of causing genetic defects

Carcinogenicity H350: May cause cancer

Reproductive Toxicity
H361: Suspected of damaging fertility or the

unborn child

STOT, Repeated Exposure
H372: Causes damage to organs through

prolonged or repeated exposure

Note: Classifications for H341, H350, H361, and H372 are based on the parent compound

Zidovudine (AZT) and should be considered as a precautionary measure for handling 3'-
Amino-3'-deoxythymidine.[4][5][6]

Physical and Chemical Properties
Property Value

CAS Number 52450-18-7[2][7][8][9]

Molecular Formula C₁₀H₁₅N₃O₄

Molecular Weight 241.24 g/mol

Appearance Off-white solid[8]

Melting Point 162 °C[3]

Solubility
Soluble in Dimethyl Sulfoxide (DMSO), Ethanol,

and Methanol[1]

Storage Temperature 2°C to 8°C[3][9]
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Operational Plan: From Receipt to Use
A systematic approach is essential to minimize exposure and ensure safety when working with

3'-Amino-3'-deoxythymidine.

Receiving and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Transport: Use a secondary container when transporting the chemical to the laboratory or

storage area.

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials.[3][9]

The recommended storage temperature is between 2°C and 8°C. Keep the container tightly

closed.

Handling and Personal Protective Equipment (PPE)
All handling of solid 3'-Amino-3'-deoxythymidine and preparation of its solutions should be

conducted in a designated area, within a certified chemical fume hood or a glove box to

minimize inhalation exposure.

PPE Item Specification

Gloves
Nitrile gloves are required. Consider double-

gloving for added protection.

Eye Protection

Chemical safety goggles are mandatory. A face

shield should be worn when there is a splash

hazard.

Lab Coat

A buttoned, long-sleeved lab coat is required. A

disposable gown is recommended for handling

larger quantities.

Respiratory Protection

A NIOSH-approved respirator may be necessary

for procedures with a high potential for aerosol

generation. Consult your institution's safety

officer.
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Caption: Workflow for handling 3'-Amino-3'-deoxythymidine.

Disposal Plan
Due to its potential toxicity, all waste contaminated with 3'-Amino-3'-deoxythymidine must be

treated as cytotoxic waste.

Waste Segregation and Collection
Solid Waste: All contaminated solid waste, including gloves, disposable lab coats, bench

paper, and vials, must be collected in a designated, leak-proof, and puncture-resistant

container. This container should be clearly labeled as "Cytotoxic Waste" and display the

appropriate hazard symbols.

Liquid Waste: Unused solutions of 3'-Amino-3'-deoxythymidine should be collected in a

dedicated, sealed, and shatter-resistant container, also labeled as "Cytotoxic Waste." Do not

pour any solutions down the drain.

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated cytotoxic sharps container.

Final Disposal
All cytotoxic waste must be disposed of through a licensed hazardous waste management

company. Follow your institution's specific procedures for arranging waste pickup. The primary

method for the final disposal of cytotoxic waste is high-temperature incineration.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling 3'-Amino-3'-deoxythymidine and ensure a safe and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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